Cas no 287494-25-1 (1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine
• CAS No: 287494-25-1
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD08059968
• CID: 875694
• PubChem ID: 28064036
• Update Time: 2025-06-09

1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine
• 1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine
• 2-methyl-5-pyridin-3-ylpyrazol-3-amine
• 1-methyl-3-pyridin-3-yl-1H-pyrazol-5-amine(SALTDATA: FREE)
• 3-(pyridine-3-yl)-5-amino-1-methylpyrazole
• 5-amino-1-methyl-3-(3-pyridyl)pyrazole
• CS-0223327
• 1H-Pyrazol-5-amine, 1-methyl-3-(3-pyridinyl)-
• 1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine, AldrichCPR
• DTXSID30650890
• CCG-324608
• 287494-25-1
• 2-METHYL-5-(PYRIDIN-3-YL)PYRAZOL-3-AMINE
• EN300-1147991
• MFCD08059968
• DA-18528
• AKOS009337325
• 1-Methyl-3-(3-pyridinyl)-1H-pyrazol-5-amine
• SCHEMBL2689845
• TS-02412

• MDL： MFCD08059968
• Inchi： 1S/C9H10N4/c1-13-9(10)5-8(12-13)7-3-2-4-11-6-7/h2-6H,10H2,1H3
• InChI Key： DOWIFHUJXYFHIH-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=NC=CC=2)=N1)N

Computed Properties

• Exact Mass: 174.09100
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 398.7±32.0 °C at 760 mmHg
• Flash Point: 194.9±25.1 °C
• PSA: 56.73000
• LogP: 1.64550
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine

Research Briefing on 1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine (CAS: 287494-25-1): Recent Advances and Applications

1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine (CAS: 287494-25-1) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of kinase inhibition, antimicrobial activity, and central nervous system (CNS) modulation. This research briefing synthesizes the latest findings on this compound, highlighting its structural characteristics, biological activities, and potential applications in drug discovery.

Structural analysis of 1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine reveals a pyrazole core substituted with a methyl group at the 1-position and a pyridin-3-yl moiety at the 3-position. The presence of the amine group at the 5-position enhances its ability to form hydrogen bonds, making it a promising candidate for interactions with biological targets. Recent computational and crystallographic studies have elucidated its binding modes with various enzymes, providing insights into its mechanism of action.

In the context of kinase inhibition, 1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine has been identified as a potent inhibitor of several protein kinases, including JAK2 and CDK2. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits nanomolar affinity for JAK2, a kinase implicated in inflammatory and oncogenic pathways. The study utilized molecular docking and kinetic assays to validate its inhibitory activity, suggesting its potential as a lead compound for the development of anti-inflammatory and anticancer drugs.

Beyond kinase inhibition, this compound has shown promising antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and minimum inhibitory concentration (MIC) assays. These findings underscore its potential as a scaffold for designing new antibiotics to address the growing threat of antimicrobial resistance.

In the realm of CNS drug discovery, 1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine has been investigated for its modulatory effects on neurotransmitter receptors. A recent study in ACS Chemical Neuroscience (2024) highlighted its affinity for serotonin (5-HT) receptors, particularly the 5-HT2A subtype. Behavioral assays in rodent models indicated that derivatives of this compound exhibit anxiolytic and antidepressant-like effects, positioning it as a candidate for the treatment of mood disorders. Further optimization of its pharmacokinetic properties is underway to enhance blood-brain barrier penetration.

In conclusion, 1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine (CAS: 287494-25-1) represents a multifaceted scaffold with broad therapeutic potential. Its applications span kinase inhibition, antimicrobial activity, and CNS modulation, as evidenced by recent studies. Future research should focus on optimizing its derivatives for improved efficacy, selectivity, and safety profiles. The compound's versatility and demonstrated biological activities make it a valuable asset in the ongoing quest for novel pharmacotherapies.